Cas no 2228663-03-2 (tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate
• CAS No: 2228663-03-2
• MF: C₁₃H₂₀N₂O₆S
• MW: 332.372702598572
• CID: 5866019
• PubChem ID: 165620480
• Update Time: 2025-08-04

tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate
• 2228663-03-2
• EN300-1898112
• tert-butyl N-[2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenyl]carbamate

• Inchi： 1S/C13H20N2O6S/c1-13(2,3)21-12(17)15-9-5-8(7-22(14,18)19)6-10(20-4)11(9)16/h5-6,16H,7H2,1-4H3,(H,15,17)(H2,14,18,19)
• InChI Key： HKZNCYZHQPTQIU-UHFFFAOYSA-N
• SMILES： S(CC1C=C(C(=C(C=1)NC(=O)OC(C)(C)C)O)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 332.10420754g/mol
• Monoisotopic Mass: 332.10420754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 136Ų

Additional information on tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate

Professional Introduction to Tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate (CAS No. 2228663-03-2)

Tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate, with the CAS number 2228663-03-2, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The presence of functional groups such as hydroxyl, methoxy, and sulfamoyl makes this molecule particularly intriguing for its potential biological activities.

The structural features of tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate contribute to its unique chemical properties. The tert-butyl group enhances the stability of the molecule, while the hydroxyl and methoxy groups introduce polar characteristics that can influence its solubility and interactions with biological targets. The sulfamoyl moiety is particularly noteworthy, as it is often associated with pharmacological properties such as receptor binding and enzyme inhibition.

In recent years, there has been a growing interest in developing novel carbamate-based compounds for therapeutic applications. Research has shown that carbamates can serve as effective intermediates in the synthesis of drugs targeting various diseases, including cancer, inflammation, and infectious disorders. The specific arrangement of functional groups in tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate suggests potential applications in these areas.

One of the most promising areas of research involving this compound is its potential as an anti-inflammatory agent. Studies have indicated that carbamates can modulate inflammatory pathways by interacting with key enzymes and receptors. The hydroxyl and methoxy groups in tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate may play a crucial role in these interactions, potentially leading to the development of new treatments for chronic inflammatory conditions.

Furthermore, the sulfamoyl group has been identified as a key pharmacophore in several therapeutic agents. Its ability to form hydrogen bonds with biological targets makes it an attractive feature for drug design. The incorporation of this group into tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate could enhance its binding affinity and efficacy in target-specific applications.

Recent advancements in computational chemistry have also facilitated the exploration of novel derivatives of this compound. By leveraging molecular modeling techniques, researchers can predict the binding modes and interactions of tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate with biological targets. This approach has led to the identification of promising analogs with enhanced pharmacological properties.

The synthesis of tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of each functional group must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, tert-butyl N-2-hydroxy-3-methoxy-5-(sulfamoylmethyl)phenylcarbamate (CAS No. 2228663-03-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutic agents.